Cas no 1189871-32-6 (1,3-Dihydro-1-d5-phenyl-2H-indol-2-one)
1189871-32-6 structure
Product Name:1,3-Dihydro-1-d5-phenyl-2H-indol-2-one
CAS No:1189871-32-6
MF:C14H11NO
MW:214.274051904678
CID:895518
PubChem ID:45039031
Update Time:2024-11-03
1,3-Dihydro-1-d5-phenyl-2H-indol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dihydro-1-d5-phenyl-2H-indol-2-one
- 1-Phenyl-2-indolinone-d5
- 1-Phenyl-oxindole-d5
- 1-(2,3,4,5,6-pentadeuteriophenyl)-3H-indol-2-one
- J-004002
- 1-(~2~H_5_)Phenyl-1,3-dihydro-2H-indol-2-one
- 1-[(2,3,4,5,6-?H?)phenyl]-2,3-dihydro-1H-indol-2-one
- 1189871-32-6
- DTXSID10661929
- AKOS030243195
-
- Inchi: 1S/C14H11NO/c16-14-10-11-6-4-5-9-13(11)15(14)12-7-2-1-3-8-12/h1-9H,10H2/i1D,2D,3D,7D,8D
- InChI Key: OWPNVXATCSXTBK-RCQSQLKUSA-N
- SMILES: O=C1CC2C=CC=CC=2N1C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]
Computed Properties
- Exact Mass: 214.11500
- Monoisotopic Mass: 214.115447704g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31000
- LogP: 2.97240
1,3-Dihydro-1-d5-phenyl-2H-indol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D449247-50mg |
1,3-Dihydro-1-d5-phenyl-2H-indol-2-one |
1189871-32-6 | 50mg |
$173.00 | 2023-05-18 | ||
| TRC | D449247-500mg |
1,3-Dihydro-1-d5-phenyl-2H-indol-2-one |
1189871-32-6 | 500mg |
$1326.00 | 2023-05-18 |
1,3-Dihydro-1-d5-phenyl-2H-indol-2-one Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
1189871-32-6 (1,3-Dihydro-1-d5-phenyl-2H-indol-2-one) Related Products
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